Cas no 1210513-03-3 (3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo1,2-apyrazine)

• Product Name: 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo1,2-apyrazine
• CAS No: 1210513-03-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD11868483
• CID: 1088036
• PubChem ID: 39732815
• Update Time: 2025-05-21

3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dihydro-2'H-spiro[cyclohexane-1,1'-pyrrolo[1,2-a]pyrazine]
• spiro[3,4-dihydro-2H-pyrrolo[1,2-a]pyrazine-1,1'-cyclohexane]
• 3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-pyrrolo[1,2-a]pyrazine](SALTDATA: FREE)
• STL468921
• EN300-186751
• CS-0454277
• 1210513-03-3
• BS-40136
• AKOS006346072
• 3'',4''-Dihydro-2''H-spiro[cyclohexane-1,1''-pyrrolo[1,2-a]pyrazine]
• MFCD11868483
• AT39699
• 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo1,2-apyrazine

• MDL： MFCD11868483
• Inchi： 1S/C12H18N2/c1-2-6-12(7-3-1)11-5-4-9-14(11)10-8-13-12/h4-5,9,13H,1-3,6-8,10H2
• InChI Key： OZCKMMNQSXHJHE-UHFFFAOYSA-N
• SMILES： N1CCN2C=CC=C2C21CCCCC2

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17Ų

Additional information on 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo1,2-apyrazine

3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine: A Comprehensive Overview

The compound with CAS No 1210513-03-3, known as 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom. The spirocyclohexane and pyrrolopyrazine moieties in this molecule contribute to its unique structural and functional properties.

Recent studies have highlighted the potential of 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine as a scaffold for drug discovery. Its spirocyclic structure provides a platform for the development of bioactive molecules with diverse pharmacological activities. Researchers have explored its applications in anti-cancer therapy, where it has shown promising results in inhibiting key enzymes involved in tumor progression. The dihydro and spirocyclic features of this compound are believed to play a crucial role in its biological activity.

The synthesis of 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine involves a multi-step process that combines principles from both organic and medicinal chemistry. The spirocyclic core is typically formed through a cyclization reaction involving appropriately substituted precursors. The pyrrolopyrazine ring system is then introduced via a series of coupling and oxidation steps. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

From a structural standpoint, the spirocyclohexane moiety in this compound contributes to its rigidity and stability. This rigidity is essential for maintaining the molecule's bioactive conformation when interacting with target proteins. The dihydro feature introduces additional flexibility into the structure, allowing for better binding interactions with biological targets. Recent computational studies have provided insights into the molecular dynamics of this compound, further elucidating its structural properties.

In terms of physical properties, 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine exhibits a melting point of approximately 285°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound has been found to exhibit moderate fluorescence properties under certain conditions.

The pharmacokinetic profile of this compound has been studied extensively in preclinical models. It demonstrates good oral bioavailability and moderate plasma protein binding affinity. These properties make it an attractive candidate for drug delivery systems targeting chronic diseases such as cancer and neurodegenerative disorders.

Recent advances in green chemistry have led to the development of more sustainable methods for synthesizing 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine. These methods utilize renewable feedstocks and catalytic processes to minimize environmental impact. For instance, researchers have successfully employed microwave-assisted synthesis to reduce reaction times while maintaining product quality.

In conclusion, 3',4'-Dihydro-2'H-spirocyclohexane-1,1'-pyrrolo[1,2-a]pyrazine (CAS No 1210513-03-3) is a versatile compound with significant potential in various fields of science and technology. Its unique structure and functional properties make it an invaluable tool for researchers working on drug discovery and material science applications.